2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N3O2S/c1-26-18-10-8-17(9-11-18)23-20(25)14-27-21-16(13-22)12-15-6-4-2-3-5-7-19(15)24-21/h8-12H,2-7,14H2,1H3,(H,23,25)
• InChI Key: RXHJDZOMCLAAKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=C(C=C3CCCCCCC3=N2)C#N
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several methods. One versatile and economical approach is the reaction of various substituted aryl or heteryl amines with alkyl cyanoacetates. This reaction yields the desired cyanoacetamide derivatives. Additionally, direct treatment of different amines with methyl cyanoacetate at room temperature can also lead to the formation of N-substituted cyanoacetamides.

Chemical Reactions Analysis

This compound’s chemical reactivity allows it to participate in various condensation and substitution reactions. The active hydrogen on C-2 of the cyanoacetamide structure plays a crucial role in these transformations. Researchers have explored its reactions with common bidentate reagents to form diverse heterocyclic compounds. These reactions are essential for building novel heterocyclic moieties with potential biological activities.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

Compounds with specific functional groups can serve as chemical inhibitors for cytochrome P450 isoforms in human liver microsomes, which is crucial for assessing drug-drug interactions. The selectivity and potency of such inhibitors are vital for deciphering the involvement of specific CYP isoforms in the metabolism of drugs. For instance, compounds similar to the one might be explored for their potential roles as selective inhibitors, contributing to the pharmacokinetics and pharmacodynamics of various drugs (Khojasteh et al., 2011).

Antibacterial, Antifungal, and Antimycobacterial Compounds

Research on cyanobacteria has identified compounds with significant antimicrobial activities, which could be relevant to the structural analogs of the compound . The diverse chemical classes from cyanobacteria, such as alkaloids and aromatic compounds, demonstrate the potential of chemical structures in contributing to pharmaceutical applications by serving as lead compounds for developing new antimicrobial agents (Swain et al., 2017).

Corrosion Inhibitors

Quinoline derivatives, including those with functional groups similar to the specified compound, are noted for their anticorrosive materials. Their effectiveness against metallic corrosion highlights the potential of such compounds in industrial applications, where they form stable chelating complexes with surface metallic atoms. This application is particularly relevant for compounds that can adsorb effectively and form protective layers on metal surfaces (Verma et al., 2020).

Medicinal Applications and Chemosensing

Pyridine derivatives, to which the compound is related, play a significant role across various fields, including medicinal applications and chemosensing. These compounds exhibit a wide range of biological activities and have the potential to be used as highly effective chemosensors for the determination of different species. This suggests that structural analogs of the specified compound could be explored for their bioactivity or utility in analytical chemistry (Abu-Taweel et al., 2022).